Cas no 1361545-82-5 (2-Chloro-5-(3,4-dichlorophenyl)pyridine)

• Product Name: 2-Chloro-5-(3,4-dichlorophenyl)pyridine
• CAS No: 1361545-82-5
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4927048
• Update Time: 2025-05-21

2-Chloro-5-(3,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(3,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-9-3-1-7(5-10(9)13)8-2-4-11(14)15-6-8/h1-6H
• InChI Key： LAUFLSPYTOCQHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(=CC=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 4.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(3,4-dichlorophenyl)pyridine

Comprehensive Overview of 2-Chloro-5-(3,4-dichlorophenyl)pyridine (CAS No. 1361545-82-5)

2-Chloro-5-(3,4-dichlorophenyl)pyridine, identified by its CAS number 1361545-82-5, is a specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural properties and versatile applications. Its molecular structure, featuring a chlorinated phenyl group attached to a pyridine ring, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel crop protection agents and pharmaceutical intermediates.

The growing demand for high-purity chemical intermediates in drug discovery has placed 2-Chloro-5-(3,4-dichlorophenyl)pyridine in the spotlight. Recent trends in green chemistry and sustainable synthesis have further driven innovations in its production methods. For instance, optimizing catalytic processes to reduce waste aligns with the global push for environmentally friendly manufacturing. This compound’s relevance is also highlighted in forums discussing advanced heterocyclic compounds, where its reactivity and stability are frequently compared to similar derivatives.

One of the most searched questions related to CAS 1361545-82-5 is its solubility and compatibility with common organic solvents. Studies confirm its solubility in polar aprotic solvents like dimethyl sulfoxide (DMSO) and non-polar solvents such as toluene, making it adaptable for diverse reaction conditions. Additionally, its thermal stability up to 200°C ensures reliability in high-temperature applications, a feature often queried by industrial chemists.

In the context of agrochemical innovation, 2-Chloro-5-(3,4-dichlorophenyl)pyridine has been explored as a precursor for pesticide formulations. Its mechanism of action, involving interference with pest nervous systems, is a topic of ongoing research. This aligns with the rising interest in low-toxicity pest control solutions, a hot topic in agricultural biotechnology. Regulatory agencies emphasize the need for compounds with minimal ecological impact, and this derivative’s degradability profile is under scrutiny to meet such standards.

From a pharmaceutical perspective, the compound’s bioisosteric properties—replacing phenyl rings with pyridine moieties—are leveraged to enhance drug bioavailability. This strategy is frequently discussed in medicinal chemistry circles, particularly for designing central nervous system (CNS) therapeutics. Its potential as a kinase inhibitor scaffold has also garnered attention, with researchers investigating its role in cancer drug development.

Quality control of CAS 1361545-82-5 is another critical area, with analytical techniques like HPLC and GC-MS ensuring purity levels exceed 98%. Suppliers often highlight these specifications to meet the stringent requirements of GMP-compliant laboratories. The compound’s shelf life and storage conditions—typically under inert gas at low temperatures—are frequently addressed in technical datasheets to prevent degradation.

In summary, 2-Chloro-5-(3,4-dichlorophenyl)pyridine (CAS No. 1361545-82-5) is a multifaceted compound bridging gaps between agrochemical and pharmaceutical research. Its structural versatility, coupled with evolving synthetic methodologies, positions it as a key player in modern chemical innovation. As industries prioritize sustainability and efficiency, this compound’s role is expected to expand, addressing both current challenges and future opportunities.